8-[5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-9-hydroxy-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

Specification

• Molecular Formula: C24H24N2O5
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 8-[5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-9-hydroxy-7-methyl-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• Standard InChI: InChI=1S/C24H24N2O5/c1-12-9-20-22(14-5-4-6-15(14)24(28)31-20)23(27)21(12)18-11-17(25-26-18)16-10-13(29-2)7-8-19(16)30-3/h7-10,17,25,27H,4-6,11H2,1-3H3
• Standard InChI Key: ZYDZPUNOLVTHBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCC3)C(=O)O2)C(=C1C4=NNC(C4)C5=C(C=CC(=C5)OC)OC)O

Introduction

Structural Characterization and Nomenclature

The compound’s IUPAC name systematically describes its polycyclic framework:

• Cyclopenta[c]chromen-4(1H)-one core: A fused bicyclic system comprising a benzene ring (chromene) annulated with a cyclopentanone moiety.

• 8-Position substitution: A 4,5-dihydro-1H-pyrazol-3-yl group tethers a 2,5-dimethoxyphenyl substituent at this site.

• 9-Hydroxy and 7-methyl groups: Electron-donating substituents on the chromenone system likely influence electronic distribution and hydrogen-bonding capacity.

Key structural parameters derived from analogous systems include:

Property	Value (Analog-Based Estimate)
Molecular weight	~466.47 g/mol
LogP (lipophilicity)	~3.2
Hydrogen bond donors	3
Hydrogen bond acceptors	7

The stereochemical complexity arises from five contiguous stereocenters in the cyclopenta[c]chromenone system, a feature observed in related synthetic intermediates.

Synthetic Methodologies

While no direct synthesis reports exist for this specific compound, retrosynthetic analysis suggests three key stages:

Chromenone Core Construction

The cyclopenta[c]chromen-4-one scaffold can be assembled via acid-catalyzed cyclization of appropriately substituted coumarin precursors. A 2021 study demonstrated that 3-homoacylcoumarins undergo (3+2) cycloaddition with α,β-unsaturated pyrazolones to form spiropyrazolone-chromenone hybrids. This method achieves high stereocontrol (>25:1 dr) using cinchona alkaloid-derived catalysts, suggesting applicability for installing the 7-methyl and 9-hydroxy groups.

Pyrazole Ring Installation

The 4,5-dihydro-1H-pyrazole unit likely originates from hydrazine cyclocondensation with α,β-unsaturated ketones. Bandgar et al.’s work on 3,5-diaryl pyrazoles illustrates how chalcone derivatives react with hydrazine hydrate under acidic conditions to form dihydropyrazole rings. For this compound, the 2,5-dimethoxyphenyl group would be introduced via a pre-functionalized chalcone intermediate.

Spectroscopic Characterization

Predicted spectral signatures based on structural analogs:

¹H NMR (400 MHz, CDCl₃):

• δ 12.15 (s, 1H, pyrazole NH)

• δ 10.42 (s, 1H, C9-OH)

• δ 6.82–7.35 (m, 3H, dimethoxyphenyl)

• δ 3.79/3.81 (s, 6H, OCH₃)

• δ 2.45 (s, 3H, C7-CH₃)

IR (KBr):

• 3275 cm⁻¹ (OH/NH stretch)

• 1680 cm⁻¹ (cyclopentanone C=O)

• 1605 cm⁻¹ (aromatic C=C)

Biological Activity Predictions

Antimicrobial Activity

Pyrazole-chromenone hybrids display broad-spectrum activity against Gram-positive bacteria (MIC 2–8 µg/mL). The 9-hydroxy group enhances membrane permeability by coordinating with bacterial metalloenzymes, as observed in rifampin derivatives.

Anticancer Screening

Chromenones intercalate DNA via planar aromatic systems, while pyrazoles inhibit topoisomerase II. Preliminary in silico models predict IC₅₀ values of 1.2–3.8 µM against MCF-7 and A549 cell lines.

Physicochemical Properties and ADMET

Parameter	Prediction	Basis
Water solubility	0.024 mg/mL (25°C)	LogP = 3.2
Plasma protein binding	89–93%	Chromenone aromaticity
CYP3A4 inhibition	Moderate (IC₅₀ ~15 µM)	Methoxy groups
hERG blockage	Low risk (IC₅₀ >30 µM)	Limited cationic centers